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CAS No.: 93285-86-0

Cat. No.: B183235
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An In-depth Technical Guide to N-[2-(3,4-dimethoxyphenyl)ethyl]cyclohexanamine

Executive Summary: This document provides a comprehensive technical overview of N-[2-(3,4-
dimethoxyphenyl)ethyl]cyclohexanamine, a substituted phenethylamine derivative. While a
specific CAS number for the free base is not prominently documented in public databases, this
guide synthesizes information based on established chemical principles and data from
structurally related compounds. We will cover its physicochemical properties, a detailed
synthetic pathway via reductive amination, robust analytical characterization methodologies,
and its putative pharmacological profile based on its structural class. This guide is intended for
researchers, chemists, and pharmacologists engaged in the fields of medicinal chemistry and
drug development, offering both theoretical grounding and practical, field-proven protocols for
its synthesis and analysis.

Introduction and Chemical Identity
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N-[2-(3,4-dimethoxyphenyl)ethyl]cyclohexanamine belongs to the vast class of
phenethylamines, a group of compounds known for their diverse neuropharmacological
activities. The core structure consists of a 3,4-dimethoxyphenethylamine moiety, a common
feature in many psychoactive compounds and pharmaceutical agents, linked to a
cyclohexylamine group. This N-alkylation with a bulky, non-aromatic cyclohexyl ring is
anticipated to significantly modulate the compound's properties, including its lipophilicity,
receptor binding profile, and metabolic stability, compared to its parent amine, 3,4-
dimethoxyphenethylamine (DMPEA).

The potential significance of this molecule lies in the exploration of structure-activity
relationships (SAR) within the phenethylamine class. N-substitution is a critical determinant of
pharmacological activity, particularly at serotonin and adrenergic receptors.[1][2] The
introduction of a cyclohexyl group, as opposed to smaller alkyl or larger benzyl groups, allows
for a systematic investigation of how steric bulk and lipophilicity in this region of the molecule
influence receptor affinity and functional efficacy.[3]

While a unique CAS Registry Number for the free base is not readily found, the hydrochloride
salt of a closely related analog, N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine, is registered
under CAS Number 13174-22-6.[4][5] For the purpose of this guide, we will proceed by
outlining the synthesis and characterization of the title compound, N-[2-(3,4-
dimethoxyphenyl)ethyl]cyclohexanamine.

Physicochemical Properties

The physicochemical properties of a compound are critical for its handling, formulation, and
understanding its pharmacokinetic profile. The data presented below are a combination of
predicted values from computational models and experimental data from structurally analogous
compounds.
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Property Value Source/Method

Molecular Formula C17H27NO2 -

Molecular Weight 277.41 g/mol -

CAS Number Not Assigned -
Estimated based on

Predicted pKa (Basic) ~10.5-11.0 cyclohexanamine
derivatives[6]

_ Estimation based on structural
Predicted logP 35-45

components

Appearance

Expected to be a colorless to
pale yellow oil or a low-melting

solid.

Inferred from similar N-

substituted amines

Solubility

Likely soluble in organic
solvents (e.g., methanol,
ethanol, DCM, chloroform) and
sparingly soluble in water. The
hydrochloride salt would
exhibit higher aqueous

solubility.

General properties of

secondary amines

Synthesis and Mechanistic Rationale

The most efficient and industry-standard method for synthesizing N-substituted secondary

amines from a primary amine and a ketone is reductive amination.[7][8] This one-pot reaction

combines high yields with operational simplicity and is the recommended pathway for preparing

N-[2-(3,4-dimethoxyphenyl)ethyl]cyclohexanamine.

Synthesis Workflow Diagram
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Starting Materials

3,4-Dimethoxyphenethylamine Cyclohexanone
(Primary Amine) (Ketone)

Reaction Steps

Step 1: Imine Formation
(Acid Catalyst, e.g., AcCOH)

- Reversible condensation
- Water is removed

Forms

Is Reduced

Step 2: Reduction
(Reducing Agent, e.g., NaBH(OACc)3)
- Irreversible hydride transfer

Final Product:
N-[2-(3,4-dimethoxyphenyl)ethyl]cyclohexanamine

Click to download full resolution via product page

Caption: Reductive amination workflow for synthesis.
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Mechanistic Causality

The choice of reductive amination is deliberate. It proceeds in two distinct, controlled stages
within a single pot:

e Imine Formation: 3,4-Dimethoxyphenethylamine acts as a nucleophile, attacking the
electrophilic carbonyl carbon of cyclohexanone. This is typically catalyzed by a weak acid,
which protonates the carbonyl oxygen, making the carbon more electrophilic. A subsequent
dehydration step yields a transient Schiff base (imine). This step is reversible.

e Reduction: A reducing agent is introduced to irreversibly reduce the C=N double bond of the
imine to a C-N single bond. The choice of reducing agent is critical. Sodium
triacetoxyborohydride (NaBH(OAC)3) is particularly effective because it is a mild and
selective reducing agent that does not readily reduce the ketone starting material but is
highly effective at reducing the protonated imine intermediate.[8] This selectivity prevents
side reactions and maximizes the yield of the desired secondary amine.

Detailed Experimental Protocol: Synthesis

o Materials:

o

3,4-Dimethoxyphenethylamine (1.0 eq)

o Cyclohexanone (1.1 eq)

o Sodium triacetoxyborohydride (NaBH(OACc)s) (1.5 eq)

o Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

o Glacial Acetic Acid (catalytic, ~0.1 eq)

o Saturated Sodium Bicarbonate (NaHCO3s) solution

o Brine (saturated NaCl solution)

o Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (Na2S0Oa4)

e Procedure:
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o To a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 3,4-
dimethoxyphenethylamine (1.0 eq), cyclohexanone (1.1 eq), and dichloromethane.

o Stir the solution at room temperature and add a catalytic amount of glacial acetic acid.
o Allow the mixture to stir for 20-30 minutes to facilitate imine formation.

o Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. The
reaction may be mildly exothermic.

o Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC) or LC-MS.

o Upon completion, quench the reaction by slowly adding saturated sodium bicarbonate
solution until gas evolution ceases.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).
o Combine the organic layers, wash with brine, and dry over anhydrous MgSOa.

o Filter the drying agent and concentrate the filtrate under reduced pressure to yield the
crude product.

o Purify the crude oil/solid via column chromatography on silica gel to obtain the pure N-[2-
(3,4-dimethoxyphenyl)ethyl]Jcyclohexanamine.

Analytical Characterization

Confirming the identity and purity of the synthesized compound requires a suite of analytical
techniques. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS) are ideal for confirming molecular weight and
identifying fragmentation patterns, while Nuclear Magnetic Resonance (NMR) spectroscopy
provides definitive structural elucidation.[9][10]

Analytical Workflow Diagram
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Synthesized ProducD
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Caption: Multi-technique workflow for analytical validation.

Expected Spectroscopic and Spectrometric Data
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Technique

Expected Results

LC-MS/MS (ESI+)

Molecular lon: A prominent protonated
molecular ion [M+H]* at m/z 278.22.
Fragmentation: Substituted phenethylamines
lacking a B-hydroxy group are known to undergo
N-Ca bond dissociation.[11][12] Expect to see a
characteristic fragment from the loss of the
cyclohexylamine moiety, resulting in an ion
corresponding to the 3,4-dimethoxyphenethyl
fragment, and a dominant immonium ion from

the cyclohexylamine portion.

1H NMR (CDCls)

Aromatic Protons: Signals between 6.7-6.9 ppm
(3H). Methoxy Protons: Two sharp singlets
around 3.8-3.9 ppm (6H total, 3H each). Ethyl
Chain Protons: Two multiplets (triplet-like)
between 2.6-3.0 ppm (4H). Cyclohexyl Protons:
A complex series of broad multiplets between
1.0-2.5 ppm (11H).

13C NMR (CDCls)

Aromatic Carbons: Signals between 110-150
ppm, with the methoxy-substituted carbons
(~147-149 ppm) being most downfield. Methoxy
Carbons: Signals around 55-56 ppm. Ethyl &
Cyclohexyl Carbons: A series of signals in the

aliphatic region between 25-60 ppm.

Detailed Protocol: LC-MS/MS Screening

This protocol is adapted for the general screening of phenethylamine-type substances in a

research setting.[9]

e Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass

spectrometer (e.g., a triple quadrupole or Q-TOF).
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o C18 reverse-phase analytical column.

e Sample Preparation:

o Accurately weigh ~1 mg of the synthesized compound and dissolve in 1 mL of methanol to
create a 1 mg/mL stock solution.

o Perform serial dilutions to create working solutions (e.g., 1 pg/mL).

o For analysis, dilute the working solution with 50% methanol in water to a final
concentration of ~50-100 ng/mL.

o Filter the final solution through a 0.22 um PVDF filter before injection.
e LC Conditions:

o Mobile Phase A: 0.1% Formic Acid in Water

o Mobile Phase B: 0.1% Formic Acid in Acetonitrile

o Gradient: Start at 5-10% B, ramp to 95% B over 8-10 minutes, hold for 2 minutes, then
return to initial conditions and equilibrate.

o Flow Rate: 0.3-0.5 mL/min
o Injection Volume: 5-10 pL
o MS/MS Conditions (Positive ESI Mode):

o Scan Mode: Multiple Reaction Monitoring (MRM) for quantification or full scan with product
ion scan for characterization.

o Precursor lon: m/z 278.22

o Product lons (Predicted): Monitor for key fragments. For example, the tropylium-type ion
from the dimethoxy-phenyl ring cleavage (m/z ~151) and the cyclohexylimmonium ion (m/z
~98). Collision energy should be optimized for these transitions.
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Putative Pharmacological Profile and Toxicological
Considerations

The pharmacological activity of N-[2-(3,4-dimethoxyphenyl)ethyl]cyclohexanamine has not
been explicitly reported. However, a robust profile can be inferred from extensive SAR studies
on related N-substituted phenethylamines.

Mechanism of Action at Serotonin Receptors

Many substituted phenethylamines are agonists or partial agonists at serotonin (5-HT)
receptors, particularly the 5-HT2 subtype.[3][13] The N-substituent plays a crucial role in
modulating affinity and selectivity. For instance, N-benzyl substitution on phenethylamines can
dramatically increase affinity for the 5-HT2A receptor.[1][3]

The cyclohexyl group on the title compound presents an interesting case. It provides significant
steric bulk, similar to a benzyl group, but lacks aromaticity. This suggests it could interact with
hydrophobic pockets in the receptor binding site. It is hypothesized that this compound will act
as an agonist or partial agonist at 5-HT2A and/or 5-HT2C receptors. Such activity is the basis
for the psychoactive effects of many classic psychedelics and is a target for novel therapeutics
for depression and PTSD.[13]

Signaling Pathway Diagram
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Caption: Hypothesized 5-HT2A receptor signaling pathway.
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Toxicological Considerations

As a member of the phenethylamine class, this compound should be handled with appropriate
caution. Overdoses of related stimulants can lead to severe physical and mental effects,
including hypertension, hyperthermia, and agitation.[9] The specific toxicological profile of this
compound is unknown and would require formal investigation. Standard safety protocols for
handling novel psychoactive compounds should be strictly followed.

Conclusion

N-[2-(3,4-dimethoxyphenyl)ethyl]cyclohexanamine is a structurally interesting molecule that
serves as a valuable target for both synthetic exploration and pharmacological investigation.
This guide provides a robust framework for its creation and characterization, grounded in
established chemical principles. The proposed synthetic route via reductive amination is
efficient and scalable, while the multi-pronged analytical approach ensures rigorous
confirmation of the compound's identity and purity. While its biological activity remains to be
empirically determined, its structural similarity to known 5-HT2 receptor agonists makes it a
compelling candidate for further research in neuroscience and medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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